Cas no 5450-21-5 (ethyl 4,6-dimethyl-2-oxo-3,4-dihydro-2H-pyran-5-carboxylate)

• Product Name: ethyl 4,6-dimethyl-2-oxo-3,4-dihydro-2H-pyran-5-carboxylate
• CAS No: 5450-21-5
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 941612
• PubChem ID: 223384
• Update Time: 2025-04-19

ethyl 4,6-dimethyl-2-oxo-3,4-dihydro-2H-pyran-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4,6-dimethyl-2-oxo-3,4-dihydro-2H-pyran-5-carboxylate
• ETHYL 2,4-DIMETHYL-6-OXO-4,5-DIHYDROPYRAN-3-CARBOXYLATE
• NSC11003
• AC1L5CIN
• AC1Q6H3M
• AR-1I9036
• NSC-11003
• AG-F-89303
• ethyl 4,6-dimethyl-2-oxo-3,4-dihydropyran-5-carboxylate
• CTK5A1325
• DTXSID50279002
• 5450-21-5

• Inchi： 1S/C10H14O4/c1-4-13-10(12)9-6(2)5-8(11)14-7(9)3/h6H,4-5H2,1-3H3
• InChI Key： ZJIWXABJOMRNLJ-UHFFFAOYSA-N
• SMILES： O1C(CC(C)C(C(=O)OCC)=C1C)=O

Computed Properties

• Exact Mass: 198.08922
• Monoisotopic Mass: 198.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.117
• Boiling Point: 296.1°C at 760 mmHg
• Flash Point: 145.3°C
• Refractive Index: 1.468
• PSA: 52.6
• LogP: 1.40650